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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Prometon-d3 as a certified reference

material (CRM) against its non-deuterated counterpart and other related triazine herbicide

standards. The focus is on the certification process, data presentation from available

certificates of analysis, and the experimental protocols for their analytical determination. This

document is intended to assist researchers in selecting the appropriate reference materials for

their specific applications, ensuring accuracy and reliability in their analytical measurements.

Introduction to Certified Reference Materials
Certified Reference Materials are crucial for the quality assurance of analytical measurements.

They are used to calibrate instruments, validate analytical methods, and assess the

performance of laboratories. The certification of these materials, particularly under

internationally recognized standards like ISO 17034, provides confidence in their stated

property values, stability, and traceability.

Prometon-d3, a deuterated analog of the herbicide Prometon, is widely used as an internal

standard in analytical chemistry, especially in mass spectrometry-based methods. Its chemical

and physical properties are nearly identical to Prometon, but its increased mass allows for clear

differentiation in mass spectrometric analyses, making it an ideal tool for quantification and

minimizing matrix effects.
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Comparison of Prometon-d3 and Alternative
Reference Materials
The selection of a suitable reference material is a critical step in any analytical workflow. This

section compares Prometon-d3 with its non-deuterated form, Prometon, and another

deuterated triazine herbicide, Atrazine-d5, which is often used in similar analytical contexts.

The data presented is based on information from leading suppliers of certified reference

materials.

Table 1: Comparison of Certified Reference Material Specifications
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Feature Prometon-d3 Prometon Atrazine-d5

CAS Number 1219803-43-6 1610-18-0 163165-75-1

Molecular Formula C₁₀H₁₆D₃N₅O C₁₀H₁₉N₅O C₈H₉D₅ClN₅

Molecular Weight ~228.31 g/mol ~225.29 g/mol ~220.71 g/mol

Typical Purity
≥98% (Chemical

Purity), ≥99 atom % D
≥99%

≥98% (Chemical

Purity), Isotopic Purity

often specified

Certified Value

Data not publicly

available without

Certificate of Analysis

99.8% ± 0.5%

(Example from a

supplier CoA)

Data not publicly

available without

Certificate of Analysis

Uncertainty

Data not publicly

available without

Certificate of Analysis

± 0.5% (Example from

a supplier CoA)

Data not publicly

available without

Certificate of Analysis

Accreditation
ISO 17034 from major

suppliers

ISO 17034 from major

suppliers

ISO 17034 from major

suppliers

Available Formats Neat, Solution Neat, Solution Neat, Solution

Primary Use
Internal Standard (LC-

MS/MS)

Calibration, Quality

Control

Internal Standard (LC-

MS/MS)

Key Suppliers

LGC Standards,

Sigma-Aldrich

(Merck), Toronto

Research Chemicals

AccuStandard, Sigma-

Aldrich (Merck), LGC

Standards

Sigma-Aldrich

(Merck), LGC

Standards, Cambridge

Isotope Laboratories

Note: Specific certified values and uncertainties are lot-specific and are provided on the

Certificate of Analysis which accompanies the product upon purchase. The data for Prometon

is based on an example Certificate of Analysis found during the literature search.

Certification of Reference Materials: The ISO 17034
Standard
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The certification of reference materials like Prometon-d3 by producers accredited to ISO

17034 ensures the highest level of quality and reliability.[1][2] This standard outlines the

general requirements for the competence of reference material producers and covers all

aspects of the production and certification process.

ISO 17034 Certification Workflow
The following diagram illustrates the key stages in the production and certification of a

reference material under ISO 17034.
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ISO 17034 Certification Workflow Diagram

Experimental Protocols for the Analysis of
Prometon
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The following section details a typical experimental protocol for the quantitative analysis of

Prometon in environmental samples using Prometon-d3 as an internal standard. This method

is based on common practices in analytical laboratories and information from various

application notes and research papers.[3][4][5][6]

Sample Preparation: Water Samples
Sample Collection: Collect water samples in clean, amber glass bottles.

Preservation: If necessary, preserve the samples by adding a suitable agent to prevent

microbial degradation and adjust the pH. For example, add ammonium acetate to a final

concentration of 20 mM.

Fortification: For calibration standards and quality control samples, spike known volumes of

the water sample with the Prometon standard solution to achieve the desired concentrations.

Internal Standard Addition: Add a known amount of the Prometon-d3 internal standard

solution to all samples, calibration standards, and blanks. A typical final concentration for the

internal standard is 5 ng/mL.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
Table 2: LC-MS/MS Method Parameters
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Parameter Value

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Column
C18 reverse-phase column (e.g., 100 x 2.1 mm,

3 µm particle size)

Mobile Phase A 5 mM Ammonium Acetate in Water

Mobile Phase B Methanol

Gradient

Optimized for the separation of triazine

herbicides (specific gradient depends on the

exact column and system)

Flow Rate 400 µL/min

Injection Volume 10-100 µL

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive Mode

MRM Transitions

Prometon: Optimized precursor ion > product

ions (e.g., m/z 226 > 184, 142) Prometon-d3:

Optimized precursor ion > product ions (e.g.,

m/z 229 > 187, 145)

Collision Energy Optimized for each transition

Data Analysis and Quantification
Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of

Prometon to the peak area of Prometon-d3 against the concentration of the Prometon

calibration standards.

Quantification: Determine the concentration of Prometon in the unknown samples by using

the linear regression equation from the calibration curve.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12295415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12295415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow Diagram
The following diagram illustrates the analytical workflow for the determination of Prometon in

water samples using Prometon-d3 as an internal standard.
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Workflow for Prometon Analysis

Conclusion
The certification of Prometon-d3 as a reference material under ISO 17034 provides a high

degree of confidence in its quality and reliability for use as an internal standard. While specific

quantitative data from Certificates of Analysis are proprietary to the suppliers and provided

upon purchase, the availability of these certified materials from accredited producers is a

testament to the rigorous quality control measures in place. When selecting a reference

material, researchers should consider not only the chemical and physical properties but also

the level of certification and the reputation of the supplier. The use of a certified, isotopically

labeled internal standard like Prometon-d3 is a best practice for achieving accurate and

reproducible results in the analysis of Prometon and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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